N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO4/c1-3-22-12-13-23-17-10-6-15(7-11-17)19-18(20)14-4-8-16(21-2)9-5-14/h4-11H,3,12-13H2,1-2H3,(H,19,20)
• InChI Key: NKPLUKIHEOUNPQ-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC

Description

N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide, also known as BAY 11-7082, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in various scientific research studies, particularly in the field of cancer research.

Mechanism of Action

N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 works by inhibiting the activity of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation, cell survival, and proliferation. By inhibiting NF-κB, N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 has been found to have various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been found to have anti-inflammatory and anti-oxidant properties. N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 has several advantages when used in lab experiments. It is a potent inhibitor of NF-κB, and it has been shown to be effective in various cell lines and animal models. However, there are also some limitations to using N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 in lab experiments. For example, this compound may have off-target effects, and its effects may vary depending on the type of cancer and the stage of cancer.

Future Directions

There are several future directions for research on N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082. One area of research is to investigate the potential of this compound in combination with other anti-cancer agents. Another area of research is to explore the use of N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 in other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Additionally, more studies are needed to investigate the safety and efficacy of N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 in clinical trials.

Synthesis Methods

N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 can be synthesized using a variety of methods, including the reaction of 4-methoxybenzoyl chloride with 4-(2-ethoxyethoxy)aniline in the presence of a base. Another method involves the reaction of 4-methoxybenzoic acid with 4-(2-ethoxyethoxy)aniline in the presence of a coupling agent and a base.

Scientific Research Applications

N-[4-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide 11-7082 has been extensively studied for its potential therapeutic applications in various scientific research studies. This compound has shown promising results in cancer research, as it has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the development and progression of cancer.